Cas no 1049345-38-1 (2-(4-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide
• CAS No: 1049345-38-1
• MF: C₂₁H₂₆FN₃O₃
• MW: 387.447848796844
• CID: 6542337
• PubChem ID: 42266498
• Update Time: 2025-07-23

2-(4-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide
• 1049345-38-1
• 2-(4-fluorophenoxy)-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]acetamide
• AKOS024504140
• 2-(4-fluorophenoxy)-N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)acetamide
• F5264-0210

• Inchi： 1S/C21H26FN3O3/c1-27-19-8-4-18(5-9-19)25-14-12-24(13-15-25)11-10-23-21(26)16-28-20-6-2-17(22)3-7-20/h2-9H,10-16H2,1H3,(H,23,26)
• InChI Key： GJHBHAOZXJHSFM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(NCCN1CCN(C2C=CC(=CC=2)OC)CC1)=O

Computed Properties

• Exact Mass: 387.19581986g/mol
• Monoisotopic Mass: 387.19581986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(4-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide

Professional Introduction to Compound with CAS No. 1049345-38-1 and Product Name: 2-(4-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide

The compound with the CAS number 1049345-38-1 and the product name 2-(4-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorophenyl group and a piperazine moiety, contribute to its unique pharmacological profile, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules. In the case of this compound, the 4-fluorophenoxy group is believed to enhance binding affinity and metabolic stability, which are critical factors in the development of effective pharmaceuticals. The fluorine atom's ability to influence electronic distribution and hydrophobicity makes it a valuable tool in designing molecules with improved bioavailability and reduced toxicity.

The piperazine scaffold is another key structural element that contributes to the compound's potential therapeutic utility. Piperazines are known for their ability to interact with a wide range of biological targets, including neurotransmitter receptors and enzyme systems. The presence of a 4-methoxyphenyl group in conjunction with the piperazine moiety suggests that this compound may exhibit properties similar to those of other piperazine-based drugs that have shown efficacy in treating various neurological and psychiatric disorders. The combination of these structural features positions this compound as a versatile tool for exploring new therapeutic avenues.

In the context of contemporary pharmaceutical research, the development of novel compounds with enhanced selectivity and efficacy is paramount. The acetamide functional group in this molecule likely contributes to its solubility and bioavailability, which are essential for successful drug delivery. Additionally, the ethyl chain extending from the piperazine ring may provide additional conformational flexibility, allowing the molecule to adopt multiple binding orientations within biological targets. This flexibility can be crucial for optimizing interactions with proteins and enzymes, thereby improving overall drug potency.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with increasing accuracy before conducting costly experimental trials. Molecular modeling techniques, such as molecular dynamics simulations and docking studies, have been instrumental in understanding how this compound interacts with its intended targets. These studies suggest that the fluorophenyl and piperazine groups are critical for binding to specific receptor sites, while the acetamide moiety may facilitate optimal positioning within the binding pocket. Such insights are invaluable for guiding medicinal chemists in designing next-generation derivatives with improved pharmacological profiles.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including flow chemistry and catalytic processes, have been employed to streamline production while maintaining rigorous quality control standards. The use of advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, ensures that each batch meets predefined specifications before being advanced to preclinical testing.

Preclinical studies have begun to explore the potential applications of this compound across various therapeutic areas. Initial findings indicate that it may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders, inflammation, and metabolic diseases. The unique combination of structural features makes it a versatile scaffold for further derivatization, allowing researchers to fine-tune its properties for specific indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these promising findings into clinical trials.

The regulatory landscape for new drug development continues to evolve, emphasizing safety, efficacy, and sustainability. Regulatory agencies now require comprehensive data on environmental impact and waste management during drug development processes. Companies involved in producing compounds like this one must adhere to stringent guidelines to ensure minimal environmental footprint while maintaining high standards of quality assurance. Sustainable practices in synthetic chemistry are becoming increasingly important as global awareness grows regarding ecological responsibility.

Future directions in research may focus on exploring analogs of this compound that exhibit enhanced pharmacological properties or reduced side effects. Structure-activity relationship (SAR) studies will be crucial for identifying key moieties responsible for biological activity while minimizing undesirable interactions. Advances in biocatalysis may also enable more efficient production methods using engineered enzymes tailored for specific synthetic transformations. Such innovations could accelerate the discovery pipeline toward bringing new treatments to patients more quickly than traditional approaches allow.

In conclusion,2-(4-fluorophenoxy)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide represents a significant contribution to modern pharmaceutical chemistry due to its well-designed structure and promising preclinical results. The strategic incorporation of fluorine-containing aromatic groups,fluorophenyl, piperazine moieties,piperazine, acetamide functional groups,acetamide, and ethyl chains enhances its potential as a therapeutic agent while providing opportunities for further optimization through rational drug design principles,structure-activity relationship (SAR) studies,biocatalysis, molecular modeling,computational chemistry, HPLC,high-performance liquid chromatography, NMR spectroscopy,nuclear magnetic resonance (NMR) spectroscopy, regulatory compliance,regulatory landscape, environmental sustainability,sustainable practices,and collaborative research efforts across academia and industry.